3-(4-(Benzyloxy)phenyl)-N'-(3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide

• CAS No.: 307975-92-4
• Molecular Formula: C27H24N4O3
• Molecular Weight: 452.5 g/mol
• IUPAC Name: N-[(E)-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]amino]-3-(4-phenylmethoxyphenyl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C27H24N4O3/c1-33-26-12-6-5-10-22(26)11-7-17-28-31-27(32)25-18-24(29-30-25)21-13-15-23(16-14-21)34-19-20-8-3-2-4-9-20/h2-18H,19H2,1H3,(H,29,30)(H,31,32)/b11-7+,28-17+
• InChI Key: GWGVJSQNTXMJST-SUOQOJQUSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C=N/NC(=O)C2=CC(=NN2)C3=CC=C(C=C3)OCC4=CC=CC=C4
• Canonical SMILES: COC1=CC=CC=C1C=CC=NNC(=O)C2=CC(=NN2)C3=CC=C(C=C3)OCC4=CC=CC=C4

Description

This compound belongs to the pyrazole carbohydrazide family, characterized by a pyrazole core substituted with a 4-benzyloxyphenyl group at position 3 and a 3-(2-methoxyphenyl)allylidene hydrazide moiety at position 3. Its molecular formula is C27H22N4O3, with a molecular weight of 450.50 g/mol. Key structural features include:

• Benzyloxy group: Enhances lipophilicity, influencing membrane permeability .
• Methoxyphenyl allylidene: Contributes to π-π stacking and hydrogen bonding interactions in biological targets .

Preparation Methods

Optimization Insights:

• Catalyst : Acetic acid (2–3 drops) achieves 85–90% yield, whereas HCl leads to side products.

• Solvent : Ethanol balances reactivity and solubility; switching to toluene increases reaction time.

• Workup : Cooling the mixture precipitates the product, which is recrystallized from ethanol to afford pale-yellow crystals.

Structural Characterization and Spectral Data

The product is characterized via multimodal spectroscopy:

$^{1}\text{H}$ NMR (400 MHz, DMSO-$d_6$):

• δ 11.65 (s, 1H, NH hydrazide)

• δ 8.50 (s, 1H, pyrazole-H)

• δ 7.56–6.78 (m, 12H, aromatic and allylidene-H)

• δ 5.12 (s, 2H, OCH$_2$Ph)

• δ 3.82 (s, 3H, OCH$_3$)

$^{13}\text{C}$ NMR (100 MHz, DMSO-$d_6$):

• δ 163.6 (C=O hydrazide)

• δ 157.1 (aromatic C-O)

• δ 130.2 (allylidene CH=)

• δ 114.8–128.4 (aromatic carbons)

• δ 55.3 (OCH$_3$)

IR (KBr, cm$^{-1}$):

• 3240 (NH stretch)

• 1665 (C=O)

• 1590 (C=N)

Comparative Analysis of Synthetic Routes

Parameter	Method A	Method B
Catalyst	Acetic acid	Piperidine
Yield	89%	75%
Reaction Time	4 h	6 h
Purity	>98% (HPLC)	95% (TLC)

Method A offers higher yields and purity, making it preferable for large-scale synthesis. Method B, using piperidine, is advantageous for sterically hindered aldehydes.

Challenges and Optimization Strategies

• Stereochemical Control : The E-configuration is favored under acidic conditions, but Z-isomers may form at lower temperatures. Polar solvents like DMF suppress isomerization.

• Byproduct Formation : Over-refluxing generates hydrolyzed products. Monitoring via TLC (eluent: ethyl acetate/hexane 1:1) ensures reaction termination at completion.

• Scale-Up Limitations : Recrystallization yields drop above 100 g due to solubility issues. Switching to column chromatography (SiO$_2$, CH$_2$Cl$_2$/MeOH 9:1) resolves this .

Chemical Reactions Analysis

Types of Reactions

3-(4-(Benzyloxy)phenyl)-N’-(3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, potentially leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into its corresponding alcohols or amines.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce new functional groups onto the aromatic rings or the pyrazole core.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenated reagents (e.g., benzyl chloride) in the presence of bases like potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Biological Activities

Research indicates that compounds with similar structures to 3-(4-(Benzyloxy)phenyl)-N'-(3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide exhibit a range of biological activities, including:

• Antioxidant Activity : The presence of the pyrazole ring is associated with antioxidant properties, which can help mitigate oxidative stress-related diseases .
• Antimicrobial Properties : Similar compounds have shown effectiveness against various bacterial strains, suggesting potential antibacterial applications .
• Anti-inflammatory Effects : Investigations into related pyrazole derivatives have indicated anti-inflammatory properties, making them candidates for treating inflammatory conditions .

Potential Therapeutic Applications

The unique combination of functional groups in 3-(4-(Benzyloxy)phenyl)-N'-(3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide suggests several therapeutic applications:

• Cancer Treatment : Due to its potential to inhibit certain cellular pathways involved in tumor growth, further studies could explore its efficacy as an anticancer agent.
• Neurological Disorders : The antioxidant properties may provide protective effects against neurodegenerative diseases, warranting investigation into its neuroprotective capabilities.
• Infectious Diseases : Given its antimicrobial potential, this compound could be developed into new treatments for bacterial infections.

Mechanism of Action

The mechanism by which 3-(4-(Benzyloxy)phenyl)-N’-(3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide exerts its effects depends on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the pyrazole ring and the functional groups can influence its binding affinity and specificity towards these targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

Pyrazole carbohydrazides exhibit bioactivity modulated by substituents on the phenyl rings and hydrazide moieties. Below is a comparative analysis of key analogues:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
Target Compound	4-benzyloxyphenyl, 3-(2-methoxyphenyl)allylidene	C27H22N4O3	450.50	Allylidene enhances conjugation; methoxy improves solubility
N'-(4-Hydroxybenzylidene)-3-(3-methoxyphenyl)-1H-pyrazole-5-carbohydrazide	3-methoxyphenyl, 4-hydroxybenzylidene	C18H16N4O3	344.35	Hydroxy group increases polarity; reduced lipophilicity
3-(4-(Benzyloxy)phenyl)-N'-(4-methylbenzylidene)-1H-pyrazole-5-carbohydrazide	4-benzyloxyphenyl, 4-methylbenzylidene	C25H22N4O2	410.47	Methyl group improves metabolic stability; weaker π interactions
(E)-3-(5-Chlorothiophen-2-yl)-N'-(3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide	5-chlorothiophenyl, allylidene	C19H16ClN4O2S	414.88	Thiophene enhances electronic effects; chlorine increases electrophilicity

Pharmacological Activity Comparison

Analgesic and Sedative Effects

• Target Compound : Predicted to exhibit dual central/peripheral analgesic action due to structural similarity to compound 5b in , which showed 44.83% inhibition in writhing tests at 100 mg/kg .
• N'-(4-Dimethylaminobenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide (5b): Demonstrated 44.83% pain inhibition (vs. 44.83% for ASA at 150 mg/kg), attributed to the electron-donating dimethylamino group enhancing receptor binding .
• N'-(2,4-Dichlorobenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide (5c) : Showed 19.31% elongation in tail-flick tests, suggesting weaker central activity than the target compound .

Antioxidant and Anti-inflammatory Potential

• Compound Y5 (): A pyrazole-thioamide derivative with IC₅₀ values of 12.3 µM (DPPH assay) and 8.7 µM (COX-2 inhibition). The thioamide group may enhance radical scavenging but reduce hydrazide-mediated anti-inflammatory effects compared to the target compound .

Physicochemical and Spectroscopic Properties

Infrared (IR) Spectroscopy

• Target Compound : Expected peaks at ~1600 cm^-1 (C=C aromatic), ~1357 cm^-1 (C=N pyrazole), and ~1275 cm^-1 (C-N carbonyl), similar to analogues in and .
• N'-Benzylidene-1,3-dimethylpyrimidine-5-carbohydrazide (5a) : Distinct C=S stretch at 1221 cm^-1, absent in the target compound, highlighting functional group differences .

Solubility and Stability

• The 4-benzyloxy group in the target compound increases hydrophobicity compared to hydroxy-substituted analogues (e.g., ), reducing aqueous solubility but improving blood-brain barrier penetration .
• 4-Methylbenzylidene derivatives (–15) exhibit higher thermal stability due to reduced steric hindrance, making them preferable for solid-state formulations .

Biological Activity

The compound 3-(4-(Benzyloxy)phenyl)-N'-(3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide is a complex organic molecule with intriguing biological properties. Its structure, characterized by a pyrazole core and various aromatic substitutions, suggests potential therapeutic applications. This article aims to explore the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Molecular Formula and Weight

• Molecular Formula : C27H24N4O3
• Molecular Weight : 452.5 g/mol

Structural Features

The compound features:

• A benzyloxy group , enhancing lipophilicity.
• An allylidene moiety , which may contribute to its reactivity and biological interactions.
• A pyrazole ring , known for its diverse biological activities.

General Pharmacological Properties

Research indicates that compounds with similar structures often exhibit significant biological activities, including:

• Antioxidant activity
• Anti-inflammatory effects
• Antimicrobial properties
• Anticancer effects

While specific studies on this exact compound may be limited, its structural features suggest potential for similar biological activities.

The mechanisms through which 3-(4-(Benzyloxy)phenyl)-N'-(3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide may exert its effects include:

• Interaction with various enzymes and receptors.
• Modulation of signaling pathways related to inflammation and cell proliferation.

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds highlights the unique features of this compound:

Compound Name	Molecular Formula	Unique Features
1-benzyl-3-(tert-butyl)-N'-(2-methoxyphenyl)-1H-pyrazole-5-carbohydrazide	C22H26N4O2	Contains tert-butyl group
3-(4-methoxyphenyl)-1-phenyl-4,5-dihydro-1H-pyrazole	C22H19ClN2O	Focuses on dihydropyrazole structure
N'-((1H-Indol-3-yl)methylene)-3-(2-(benzyloxy)phenyl)-1H-pyrazole	C26H21N5O2	Incorporates indole moiety

The presence of both benzyloxy and methoxy substitutions in this compound may enhance its biological activity compared to others.

Anticancer Activity

Recent studies have demonstrated the anticancer potential of pyrazole derivatives. For instance:

• A study indicated that similar pyrazole compounds inhibited cancer cell proliferation through apoptosis induction and cell cycle arrest .

Anti-inflammatory Effects

Research has shown that pyrazole derivatives can significantly reduce inflammation markers in animal models:

• In a controlled study, a compound structurally related to our target was found to lower TNF-alpha levels in induced inflammation models .

Antimicrobial Properties

Another study reported that pyrazole compounds exhibited broad-spectrum antimicrobial activity against various pathogens:

• The compound demonstrated effective inhibition of bacterial growth in vitro, suggesting potential as an antimicrobial agent .

Q & A

Q. What are the common synthetic routes for preparing this compound, and what critical reaction parameters must be controlled?

The synthesis typically involves multi-step reactions starting with the formation of the pyrazole core, followed by hydrazone linkage via condensation of carbohydrazide with substituted benzaldehyde derivatives. Key parameters include temperature control during cyclization (70–90°C to avoid side reactions) and stoichiometric precision in hydrazone formation (1:1 molar ratio of hydrazide to aldehyde). Solvent choice (e.g., ethanol or DMF) significantly impacts yield, with anhydrous conditions preferred for imine bond stability .

Q. How can spectroscopic techniques confirm the formation of the hydrazone linkage and allylidene moiety?

• NMR : The hydrazone proton (NH-N=) appears as a singlet at δ 10.5–11.5 ppm in $^1H$-NMR. The allylidene group shows characteristic vinyl proton signals (δ 6.8–7.5 ppm, doublet of doublets) and conjugation-induced shifts in $^{13}C$-NMR (C=N at ~150 ppm).
• IR : A sharp peak at ~1600–1650 cm$^{-1}$ confirms the C=N stretch, while N-H stretches appear at ~3200–3300 cm$^{-1}$. Cross-validation with mass spectrometry (ESI-MS) ensures molecular ion consistency .

Q. What crystallization strategies are effective for obtaining single crystals suitable for X-ray diffraction?

Slow evaporation from a mixed solvent system (e.g., DCM/hexane, 3:1) at 4°C promotes crystal growth. Seeding techniques and gradient cooling (0.5°C/hour) enhance lattice formation. For challenging cases, vapor diffusion with acetonitrile/water mixtures (9:1) is recommended. Crystal quality is assessed via PXRD prior to SC-XRD analysis .

Advanced Research Questions

Q. How can computational methods predict electronic properties and biological interactions?

Density Functional Theory (DFT) calculates HOMO-LUMO gaps to assess charge transfer potential (e.g., ΔE ≈ 3.5–4.5 eV for bioactive derivatives). Molecular docking (AutoDock Vina) evaluates binding affinities to targets like COX-2 or EGFR, with scoring functions (e.g., ΔG < −8 kcal/mol indicating strong binding). Solvent effects are modeled using the Polarizable Continuum Model (PCM) .

Q. What experimental approaches resolve discrepancies between DFT-calculated and observed spectroscopic data?

• IR/NMR : Compare experimental peaks with DFT-optimized structures (B3LYP/6-311+G(d,p) basis set). Deviations >5% suggest conformational flexibility or solvent interactions.
• UV-Vis : Time-Dependent DFT (TD-DFT) in explicit solvent models (e.g., IEFPCM) accounts for solvatochromic shifts.
• XRD : Overlay experimental and theoretical bond lengths/angles using software like Mercury to identify steric strain .

Q. What strategies optimize solubility and stability in biological assays without altering the pharmacophore?

• Prodrug Design : Introduce transient hydrophilic groups (e.g., phosphate esters) at the benzyloxy moiety.
• Co-crystallization : Use cyclodextrins or PEG-based matrices to enhance aqueous solubility.
• pH Adjustment : Stabilize the hydrazone linkage by maintaining assay buffers at pH 6.5–7.5 to prevent hydrolysis .

Q. How do substituent spatial arrangements influence conformational flexibility?

X-ray crystallography reveals torsional angles between the benzyloxy and methoxyphenyl groups (e.g., dihedral angles of 15–25°). Dynamic NMR (VT-NMR) in DMSO-d$_6$ tracks rotational barriers around the allylidene bond, with coalescence temperatures >100°C indicating restricted rotation. These features correlate with bioactivity in rigid receptor pockets .

Q. What experimental design methods investigate structure-activity relationships in analogs?

• DoE (Design of Experiments) : Use response surface methodology (RSM) to optimize substituent combinations (e.g., methoxy vs. ethoxy groups).
• QSAR Modeling : Partial Least Squares (PLS) regression links electronic descriptors (Hammett σ) to IC$_{50}$ values.
• High-Throughput Screening : Microfluidic platforms enable rapid testing of 96 analogs under controlled flow conditions .